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Introduction
Sodium rhodizonate (Na₂C₆O₆), the disodium salt of rhodizonic acid, is a chemical compound

of significant interest in analytical chemistry and forensic science.[1] Its utility stems from its

ability to form intensely colored complexes with various metal ions, most notably lead (Pb²⁺),

making it an invaluable reagent for the detection of this toxic heavy metal.[2][3] This technical

guide provides a comprehensive overview of the chemical properties of sodium rhodizonate,

detailed experimental protocols for its use, and visualizations of key chemical processes.

Core Chemical Properties
Sodium rhodizonate is a versatile organic salt with distinct physical and chemical

characteristics. It typically appears as a green-gray to dark green or violet crystalline powder.[2]

[4] While stable when stored in a dry condition away from light, its aqueous solutions are

unstable and should be freshly prepared for optimal performance.[2][5]

Physicochemical Data
A summary of the key quantitative data for sodium rhodizonate and its parent acid, rhodizonic

acid, is presented in Table 1.
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Property Value Reference(s)

Chemical Formula C₆Na₂O₆ [2]

Molecular Weight 214.04 g/mol [2]

Melting Point >300 °C [2][4]

Appearance
Green-gray to dark green or

violet crystalline powder
[2][4]

Solubility

Soluble in water, slightly

soluble in sodium bicarbonate

solution, insoluble in alcohol.

[6]

pKa₁ (Rhodizonic Acid) 4.378 ± 0.009 at 25 °C [5]

pKa₂ (Rhodizonic Acid) 4.652 ± 0.014 at 25 °C [5]

Reactivity and Detection Mechanisms
The primary application of sodium rhodizonate is in the colorimetric detection of heavy

metals.[1] The underlying principle is the formation of colored precipitate complexes between

the rhodizonate dianion and metal cations.

Reaction with Lead Ions
The reaction with lead ions is particularly noteworthy and is exploited in forensic science for the

detection of gunshot residue.[7] The color of the resulting lead-rhodizonate complex is pH-

dependent.[7] In a neutral to slightly acidic medium, a blue-violet complex is formed.[7] Under

more acidic conditions (pH ≈ 2.8), a scarlet-red complex is observed.[7] This pH-dependent

color change provides a high degree of specificity for lead detection.

The general reaction can be represented as:

Pb²⁺(aq) + C₆O₆²⁻(aq) → PbC₆O₆(s)

The structure of the rhodizonate dianion is characterized by a delocalized electron system,

which contributes to the intense color of its metal complexes.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3134496.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3134496.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3134496.htm
https://en.wikipedia.org/wiki/Rhodizonic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3134496.htm
https://en.wikipedia.org/wiki/Rhodizonic_acid
https://www.researchgate.net/publication/231301633_Analytical_Use_of_Sodium_Rhodizonate
https://www.unilongmaterial.com/sodium-rhodizonate-with-cas-523-21-7-product/
https://www.unilongmaterial.com/sodium-rhodizonate-with-cas-523-21-7-product/
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://cymitquimica.com/cas/523-21-7/
https://archive.gfjc.fiu.edu/firearms/module12/fir_m12_t05_03_l.htm
https://archive.gfjc.fiu.edu/firearms/module12/fir_m12_t05_03_l.htm
https://archive.gfjc.fiu.edu/firearms/module12/fir_m12_t05_03_l.htm
https://archive.gfjc.fiu.edu/firearms/module12/fir_m12_t05_03_l.htm
https://www.unilongmaterial.com/sodium-rhodizonate-with-cas-523-21-7-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Qualitative Detection of Lead (Sodium Rhodizonate Test)
This protocol outlines the widely used method for the qualitative detection of lead on a surface,

such as in gunshot residue analysis.

Reagents:

Sodium Rhodizonate Solution (Saturated): Dissolve a small amount of sodium
rhodizonate in distilled water until a saturated solution the color of strong tea is formed. This

solution is unstable and should be prepared fresh.[8]

Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100

mL of distilled water.[8]

Hydrochloric Acid (5% v/v): Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled

water.[8]

Procedure:

The surface to be tested is sprayed with the freshly prepared saturated sodium rhodizonate
solution.

The same area is then sprayed with the pH 2.8 buffer solution. The appearance of a pink to

red color indicates the possible presence of lead or other heavy metals.[7]

To confirm the presence of lead, the area is then sprayed with 5% hydrochloric acid. If the

pink/red color transitions to a blue-violet color, the presence of lead is confirmed.[7] This final

color may fade, so observation should be prompt.

Visualizations
Logical Workflow for Lead Detection
The following diagram illustrates the decision-making process in the sodium rhodizonate test

for lead.
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Caption: Workflow for the qualitative detection of lead using sodium rhodizonate.

Reaction Pathway at Different pH
The diagram below illustrates the color changes of the lead-rhodizonate complex as a function

of pH.

Pb²⁺ + Sodium Rhodizonate

Neutral to Slightly Acidic pH
(Blue-Violet Complex)

Initial Reaction

Acidic pH (~2.8)
(Scarlet-Red Complex)

In Buffered Acid

Addition of 5% HCl
(Confirmatory Blue-Violet)

Click to download full resolution via product page

Caption: pH-dependent colorimetric reactions of lead with sodium rhodizonate.

Stability and Storage
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Sodium rhodizonate is stable as a solid when kept in a cool, dry, and dark place.[2] However,

its aqueous solutions are known to be unstable, with a half-life that can be on the order of

hours, and should therefore be prepared fresh before use.[5] The stability of the aqueous

solution can be somewhat improved by preparing it in a tartrate buffer at a pH below 3.[7]

Conclusion
Sodium rhodizonate is a powerful analytical reagent with well-defined chemical properties that

make it highly effective for the detection of heavy metals, particularly lead. Its pH-dependent

colorimetric reactions provide a basis for sensitive and specific qualitative tests. For

researchers and professionals in fields requiring the detection of lead, a thorough

understanding of the chemistry and handling of sodium rhodizonate is essential for obtaining

accurate and reliable results. Further research into the quantitative aspects of its solubility and

the stability constants of its metal complexes would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147456#what-are-the-chemical-properties-of-sodium-
rhodizonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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